N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide

• IUPAC Name: N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C24H14ClN3O5/c25-15-5-3-4-14(12-15)24-27-18-13-16(8-9-21(18)33-24)26-23(29)22-11-10-20(32-22)17-6-1-2-7-19(17)28(30)31/h1-13H,(H,26,29)
• InChI Key: IMKDVHAFMNFEFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CC(=CC=C5)Cl)[N+](=O)[O-]
• Molecular Formula: C24H14ClN3O5
• Molecular Weight: 459.8 g/mol

Description

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide, also known as CN-2097, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer effects.

Mechanism of Action

The exact mechanism of action of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to possess a wide range of biochemical and physiological effects. In animal models of inflammation and pain, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to reduce pain behavior in animal models of pain. In cancer cells, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide in lab experiments is its well-established pharmacological properties. The compound has been extensively studied and its effects have been well-characterized in various animal models. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide is a synthetic compound, which allows for precise control over its chemical structure and purity. However, one limitation of using N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide in lab experiments is its potential toxicity. While the compound has been shown to be relatively non-toxic in animal models, further studies are needed to fully evaluate its safety and toxicity profile.

Future Directions

There are several future directions for research on N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide. One area of interest is the development of novel analogs of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide and its potential therapeutic applications. Finally, studies are needed to evaluate the safety and toxicity profile of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide in humans, which will be necessary for its eventual clinical development.

Synthesis Methods

The synthesis of N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide involves the reaction of 2-amino-4-chlorophenol with 2-nitrobenzaldehyde in the presence of acetic anhydride and sulfuric acid to form 2-(2-nitrophenyl)-1,3-benzoxazole. This intermediate is then reacted with furfurylamine in the presence of acetic anhydride and sulfuric acid to form N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide.

Scientific Research Applications

N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]-5-(2-nitrophenyl)-2-furamide has been shown to possess anti-cancer effects in various cancer cell lines, including breast, lung, and prostate cancer cells.